Cas no 941880-77-9 (2-methyl-5-(4-methylphenyl)methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 2-methyl-5-(4-methylphenyl)methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 941880-77-9
• MF: C₁₈H₁₅N₃OS₂
• MW: 353.46120095253
• CID: 5826376
• PubChem ID: 16906687
• Update Time: 2023-11-22

2-methyl-5-(4-methylphenyl)methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[(4-methylphenyl)methyl]-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• F2347-0937
• 2-methyl-5-[(4-methylphenyl)methyl]-7-(thiophen-2-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 941880-77-9
• AKOS016392168
• 2-methyl-5-(4-methylbenzyl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one
• 2-methyl-5-(4-methylphenyl)methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

• Inchi： 1S/C18H15N3OS2/c1-11-5-7-13(8-6-11)10-21-18(22)16-17(24-12(2)19-16)15(20-21)14-4-3-9-23-14/h3-9H,10H2,1-2H3
• InChI Key： BIDXPPFBFRFPHV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)C=C2)N=C(C2SC=CC=2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 353.06565446g/mol
• Monoisotopic Mass: 353.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 102Ų